2-(4-Fluorophenyl)benzoxazole-4-carboxylic acid

• Molecular Formula: C14H8FNO3
• Molecular Weight: 257.22 g/mol
• IUPAC Name: 2-(4-fluorophenyl)-1,3-benzoxazole-4-carboxylic acid
• InChI: InChI=1S/C14H8FNO3/c15-9-6-4-8(5-7-9)13-16-12-10(14(17)18)2-1-3-11(12)19-13/h1-7H,(H,17,18)
• InChI Key: FWCMFIBVHSCOAJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C2C(=C1)OC(=N2)C3=CC=C(C=C3)F)C(=O)O

Description

2-(4-Fluorophenyl)benzoxazole-4-carboxylic acid is a useful research compound. Its molecular formula is C14H8FNO3 and its molecular weight is 257.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

A mixture of 1.1 g (4.0 mmol) methyl 2-(4-fluorophenyl)benzo[d]oxazole-4-carboxylate 9ee and 3.7 mL of 3N aqueous NaOH in 10 mL of THF was refluxed overnight. After cooling the reaction mixture was poured into water and acidified with conc. HCl. The resulting solid was filtered and dried to give 830 mg (79%) of 2-(4-fluorophenyl)-benzo[d]oxazole-4-carboxylic acid, 9ff. MS m/z (M+H+) 258.1.

Synthesis routes and methods II

Procedure details

To a suspension of 3-hydroxyanthranilic acid (0.153 g, 1.0 mmol) in toluene (10 mL) was added 4-fluorobenzoyl chloride (0.475 g, 3.0 mmol) followed by pyridine (0.275 g, 3.5 mmol) at room temperature. The resulting mixture was stirred at room temperature for 30 minutes then heated to 80° C. for 1 hr. After this time the reaction was cooled and poured into a mixture of ethyl acetate (50 mL) and 5% aqueous hydrochloric acid (20 mL). Subsequent separation of the layers, drying the organic over MgSO4 and filtration afforded a solution. After removal of the solvent, the residue was dissolved in toluene (20 mL) and the solution treated with 4-methylbenzenesulfonic acid (0.4 g, 2.1 mmol). The reaction mixture was then heated to reflux overnight. After this time the reaction was cooled and poured into water (100 mL), the organic layer was separated, washed with water (100 mL), dried over anhydrous magnesium sulfate and concentrated to give a solid. Re-crystallization of this solid from acetate gave 2-(4-fluorophenyl)benzo[d]oxazole-4-carboxylic acid as a white solid product (0.064 g, yield 24.9%). LC-MS (ESI) m/z 258 [M+1]+.

Synthesis routes and methods III

Procedure details

2-(4-Fluorophenyl)benzoxazole-4-carboxylic acid was prepared via the lithium hydroxide mediated hydrolysis of methyl 2-(4-fluorophenyl)benzoxazole-4-carboxylate as described in Step B of Example 14. This material was obtained in 60% yield as a white solid: 1H NMR (500 MHz, CDCl3) δ 8.32 (dd, J=14.9, 11.8 Hz, 2H), 8.17 (d, J=13.1 Hz, 1H), 7.83 (d, J=13.6 Hz, 1H), 7.53 (t, J=13.4 Hz, 1H), 7.29 (m, 2H). MS (ESI) m/z 258 [M+H]+